N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide

• IUPAC Name: N-[[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C20H15N3O2S2/c1-12-4-9-15-17(11-12)27-19(22-15)13-5-7-14(8-6-13)21-20(26)23-18(24)16-3-2-10-25-16/h2-11H,1H3,(H2,21,23,24,26)
• InChI Key: ZOGPLQDUZLYUPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=S)NC(=O)C4=CC=CO4
• Molecular Formula: C20H15N3O2S2
• Molecular Weight: 393.5 g/mol

Description

N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide, also known as MBX-8025, is a synthetic compound that has been studied for its potential therapeutic benefits. This molecule belongs to a class of drugs called farnesoid X receptor (FXR) agonists, which have been shown to have beneficial effects on lipid and glucose metabolism, as well as inflammation.

Mechanism of Action

N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide works by activating the farnesoid X receptor (FXR), a nuclear receptor that plays a key role in regulating lipid and glucose metabolism, as well as inflammation. Activation of FXR by N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide leads to the upregulation of genes involved in lipid and glucose metabolism, as well as the downregulation of genes involved in inflammation.
Biochemical and Physiological Effects:
N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide has been shown to have a number of beneficial effects on lipid and glucose metabolism, including the reduction of triglycerides and LDL cholesterol, as well as improvements in insulin sensitivity. In addition, N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide has been shown to reduce inflammation and improve liver function in animal models of NASH.

Advantages and Limitations for Lab Experiments

One advantage of N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide is that it has been shown to be effective in animal models of NASH, making it a promising candidate for further study in humans. However, one limitation is that the long-term effects of N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide on human health are not yet known, and further research is needed to determine its safety and efficacy.

Future Directions

There are several potential future directions for research on N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide. One area of interest is in the development of new drugs that target the farnesoid X receptor, which could have broad implications for the treatment of a variety of diseases. Another potential direction is in the study of the long-term effects of N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide on human health, as well as its potential use in combination with other drugs for the treatment of NASH and other diseases.

Synthesis Methods

The synthesis of N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide involves several steps, including the condensation of 6-methyl-2-benzothiazolamine with 4-nitrophenyl isothiocyanate to form a key intermediate. This intermediate is then reacted with 2-furoic acid to yield the final product.

Scientific Research Applications

N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide has been studied extensively for its potential therapeutic benefits in a variety of diseases. One area of interest is in the treatment of nonalcoholic steatohepatitis (NASH), a liver disease characterized by inflammation and fatty deposits in the liver. Studies have shown that N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-furamide can improve liver function and reduce inflammation in animal models of NASH.